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Compound of Interest

Compound Name: tCFA15

Cat. No.: B1244673

For Researchers, Scientists, and Drug Development Professionals

Introduction

tCFA15 is a trimethyl cyclohexenonic long chain fatty alcohol that has been identified as a
modulator of Notch signaling.[1][2] It plays a role in promoting the differentiation of neurons,
making it a compound of interest in neuroscience research and drug development.[1][2]
Accurate and consistent preparation of tCFA15 stock solutions is crucial for obtaining reliable
and reproducible experimental results. This document provides a detailed protocol for the
preparation, storage, and handling of tCFA15 stock solutions.

Data Presentation

A summary of the key quantitative data for tCFA15 is presented in the table below for easy
reference.
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Property Value

Molecular Formula C24H4402

Molecular Weight 364.60 g/mol

Appearance Light yellow to yellow oil

Solubility DMSO: 130 mg/mL (356.56 mM)
Purity >98% (analytical standard)

Storage (Pure Form) -20°C for 3 years

Storage (In Solvent) -80°C for 6 months; -20°C for 1 month

Experimental Protocols
Safety Precautions

Before handling tCFA1S5, it is essential to review the Safety Data Sheet (SDS). As a standard
laboratory practice, personal protective equipment (PPE), including a lab coat, safety glasses,
and gloves, should be worn at all times. All procedures should be performed in a well-ventilated
area or a chemical fume hood.

Materials and Equipment

e tCFA15 (analytical standard)

¢ Dimethyl sulfoxide (DMSO), anhydrous/low moisture, 299.7% purity

» Sterile, low-protein binding microcentrifuge tubes (e.g., 1.5 mL or 2 mL)
o Calibrated micropipettes and sterile tips

» Analytical balance

» Vortex mixer

» Ultrasonic bath (optional, but recommended)
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o Refrigerator/Freezer (-20°C and -80°C)

Protocol for Preparing a 100 mM tCFA15 Stock Solution

This protocol describes the preparation of a 100 mM stock solution of tCFA15 in DMSO.

» Equilibration: Before opening, allow the vial of tCFA15 to equilibrate to room temperature for
at least 15-20 minutes. This prevents the condensation of moisture, which can affect the
stability and accurate weighing of the compound.

o Calculation: Calculate the volume of DMSO required to achieve a 100 mM stock solution.
o Formula: Volume (L) = [Mass (g) / Molecular Weight ( g/mol )] / Concentration (mol/L)

o Example for 1 mg of tCFA15:

Mass = 0.001 g

Molecular Weight = 364.60 g/mol

Concentration = 0.1 mol/L

Volume (L) =[0.001 g / 364.60 g/mol ]/ 0.1 mol/L = 0.000027427 L

Volume (uL) = 27.43 uL

e Weighing: Accurately weigh the desired amount of tCFA15 using an analytical balance. For
small quantities, it is often more practical to use the entire contents of a pre-weighed vial and
adjust the solvent volume accordingly.

e Dissolution:

o Carefully add the calculated volume of anhydrous DMSO to the vial containing the
tCFA15.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the oil has dissolved and the solution is
clear.
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o If dissolution is difficult, sonicate the vial in an ultrasonic bath for 5-10 minutes.[2] Note
that hygroscopic DMSO can significantly impact solubility; always use newly opened,
anhydrous DMSO.[2]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in sterile, low-protein binding microcentrifuge
tubes.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and your initials.

o For long-term storage, store the aliquots at -80°C (stable for up to 6 months).[2] For short-
term storage, -20°C is suitable for up to one month.[2]
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Caption: tCFA15 regulates Notchl signaling to promote neuronal differentiation.

Experimental Workflow
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Caption: Workflow for preparing a tCFA15 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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